1-(Trimethylsilyl)pyrrolidin-2-one

Specification

• CAS No.: 14468-90-7
• Molecular Formula: C7H15NOSi
• Molecular Weight: 157.29 g/mol
• IUPAC Name: 1-trimethylsilylpyrrolidin-2-one
• Standard InChI: InChI=1S/C7H15NOSi/c1-10(2,3)8-6-4-5-7(8)9/h4-6H2,1-3H3
• Standard InChI Key: LUBVCBITQHEVCJ-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)N1CCCC1=O
• Canonical SMILES: C[Si](C)(C)N1CCCC1=O

Introduction

Biological Activity

Research indicates that derivatives of pyrrolidinones exhibit biological activities, including antimicrobial and antiviral properties. The trimethylsilyl substitution can enhance solubility and bioavailability, making it a valuable candidate for drug development.

Comparative Analysis of Pyrrolidinone Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
1-(Trimethylsilyl)pyrrolidin-2-one	C₇H₁₅NOSi	155.27	Antimicrobial potential
Pyrrolidin-2-one	C₄H₇NO	85.11	Moderate activity
4-Methylpyrrolidin-2-one	C₅H₉NO	99.13	Enhanced activity

1-(Trimethylsilyl)pyrrolidin-2-one is a versatile compound with significant implications in organic synthesis and medicinal chemistry. Its role as a protecting group and its potential biological activities make it an important subject for further research and development.

• Future Directions

Future research should focus on optimizing synthetic routes for higher yields and exploring broader applications in drug discovery, particularly in developing new therapeutic agents targeting various diseases.